Maglifloenone

• IUPAC Name: 3-methoxy-11-methyl-10-(3,4,5-trimethoxyphenyl)-7-oxatricyclo[6.3.1.01,6]dodeca-2,5-dien-4-one
• InChI: InChI=1S/C22H26O6/c1-12-15(13-6-17(24-2)21(27-5)18(7-13)25-3)8-14-10-22(12)11-19(26-4)16(23)9-20(22)28-14/h6-7,9,11-12,14-15H,8,10H2,1-5H3
• InChI Key: JXWKCIXVIBYKKR-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC2CC13C=C(C(=O)C=C3O2)OC)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C22H26O6
• Molecular Weight: 386.4 g/mol

Description

Maglifloenone, also known as Denudatone, is an organic compound with the chemical formula C22H26O6 and a molecular weight of 386.44 g/mol . It appears as a yellow crystalline solid with a fragrance similar to orange blossoms .

Preparation Methods

The synthesis of Maglifloenone is relatively complex and typically begins with arachidonic acid as the starting material . The synthetic route involves multiple steps, including ketonization, reduction, and oxidation reactions . The industrial production of this compound follows similar synthetic routes but on a larger scale, ensuring the purity and yield of the final product .

Chemical Reactions Analysis

Maglifloenone undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride are used to reduce this compound to its corresponding alcohols.

Substitution: This reaction involves the replacement of functional groups in this compound with other groups, often using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

Maglifloenone has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: This compound is studied for its potential as a plant growth regulator, enhancing plant growth and stress resistance.

Industry: It is used in the agricultural industry to improve crop yield and quality.

Mechanism of Action

The mechanism of action of Maglifloenone involves its interaction with specific molecular targets and pathways in plants. It is believed to modulate plant hormone levels, thereby promoting growth and enhancing stress resistance . The exact molecular targets and pathways are still under investigation, but it is known to influence various physiological processes in plants .

Comparison with Similar Compounds

Maglifloenone can be compared with other plant growth regulators such as:

Gibberellins: These are natural plant hormones that promote growth and development.

Auxins: Another class of plant hormones that regulate growth.

Cytokinins: These compounds promote cell division and growth in plants.

This compound is unique due to its synthetic origin and specific applications as a plant growth regulator .